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Compound of Interest

Compound Name: Ketoconazole-d4

Cat. No.: B15613997

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
Ketoconazole-d4, a critical analytical tool in pharmaceutical research and development. This
document details its fundamental characteristics, outlines key experimental protocols for its
use, and visualizes its role in analytical workflows, serving as an essential resource for
scientists engaged in drug analysis and metabolism studies.

Core Physicochemical Properties

Ketoconazole-d4, the deuterated analog of the broad-spectrum antifungal agent
Ketoconazole, is primarily utilized as an internal standard in quantitative bioanalytical assays.
Its physicochemical properties are nearly identical to those of Ketoconazole, with the key
difference being the increased mass due to the presence of four deuterium atoms. This mass
difference is fundamental to its application in mass spectrometry-based methods.

General and Physical Properties

A summary of the key physicochemical data for Ketoconazole and its deuterated form is
presented below. The data for Ketoconazole serves as a reliable proxy for Ketoconazole-d4,
as deuterium substitution has a negligible effect on these bulk properties.
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Property Value Reference

cis-1-Acetyl-4-[4-[[2-(2,4-
dichlorophenyl)-2-(1H-
) imidazol-1-ylmethyl)-1,3-
Chemical Name ) [1]
dioxolan-4-

ylImethoxy]phenyl]piperazine-

d4
Molecular Formula C26H24D4Cl2N4O4 [1]
Molecular Weight 535.46 g/mol [1]
Appearance White to off-white solid [2]

_ _ 148-152 °C (for unlabeled
Melting Point [3114]
Ketoconazole)

2.94, 6.51 (for unlabeled
pKa [5]
Ketoconazole)

Solubility Profile

The solubility of Ketoconazole is a critical factor in the preparation of analytical standards and
in understanding its behavior in biological systems. The solubility of Ketoconazole-d4 is
expected to be very similar.

Solvent Solubility Reference
Water Practically insoluble [3]
Dichloromethane Freely soluble [3]
Methanol Soluble [31[6]
Ethanol Sparingly soluble [31[6]
Dimethyl sulfoxide (DMSO) Soluble [6]

Spectral Data for Analytical Identification
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The spectral characteristics of Ketoconazole are essential for its identification and
quantification. While specific spectra for Ketoconazole-d4 are not readily published, the data
for the unlabeled compound are presented here. The primary differences would be observed in
the mass spectrum (due to the mass shift) and subtle changes in the IR and NMR spectra.

. Key Data (for unlabeled
Technique Reference
Ketoconazole)

Amax at approximately 255 nm
) and 257 nm in methylene
UV-Vis Spectroscopy . [71[8]
chloride and ethanol,

respectively.

Characteristic peaks
Infrared (IR) Spectroscopy corresponding to its functional [9][10]

groups.

1H and 8C NMR spectra are

Nuclear Magnetic Resonance ) ] )
consistent with the chemical [2][11][12]

(NMR) Spectroscopy
structure.

The MS-MS detection for
ketoconazole is typically

Mass Spectrometry (MS) ) N [13]
monitored at a transition of m/z

531.2 - 489.3.

Application in Analytical Methodologies

Ketoconazole-d4 is indispensable as an internal standard for the quantification of
Ketoconazole in biological matrices by liquid chromatography-tandem mass spectrometry (LC-
MS/MS). Its chemical similarity to the analyte ensures comparable extraction efficiency and
ionization response, while its mass difference allows for clear differentiation by the mass
spectrometer.

Experimental Protocol: Quantification of Ketoconazole
in Human Plasma using LC-MS/MS with Ketoconazole-
d4 Internal Standard
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This protocol is a synthesized example based on established methodologies.[13][14][15]

1. Preparation of Stock and Working Solutions:

» Ketoconazole Stock Solution (1 mg/mL): Accurately weigh and dissolve Ketoconazole in
methanol.

o Ketoconazole-d4 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and
dissolve Ketoconazole-d4 in methanol.

o Working Solutions: Prepare serial dilutions of the Ketoconazole stock solution in methanol to
create calibration standards. Prepare a working solution of Ketoconazole-d4 in methanol.

2. Sample Preparation (Liquid-Liquid Extraction):

e To 100 pL of plasma sample, add the Ketoconazole-d4 internal standard working solution.

» Alkalinize the plasma sample.

e Add an extraction solvent (e.g., diethyl ether or ethyl acetate) and vortex for an extended
period.

o Centrifuge to separate the organic and aqueous layers.

o Transfer the organic layer to a clean tube and evaporate to dryness under a stream of
nitrogen.

o Reconstitute the residue in the mobile phase.

3. LC-MS/MS Conditions:

e LC Column: A C18 column (e.g., 50 x 3 mm, 5 um).

* Mobile Phase: A gradient or isocratic mixture of acetonitrile and water with an additive like
formic acid.

o Flow Rate: A typical flow rate for such a column would be in the range of 0.4-0.6 mL/min.
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« Injection Volume: 5-10 pL.

e Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive
electrospray ionization (ESI) mode.

 MRM Transitions:

o Ketoconazole: m/z 531.2 — 489.3

o Ketoconazole-d4: m/z 535.2 — 493.3 (predicted, based on a +4 Da shift)
4. Data Analysis:
¢ Quantify the peak area ratios of the analyte to the internal standard.

o Construct a calibration curve by plotting the peak area ratios against the concentration of the
calibration standards.

o Determine the concentration of Ketoconazole in the unknown samples from the calibration
curve.

Synthesis and Metabolism
Synthesis Workflow

The synthesis of Ketoconazole-d4 would follow a similar pathway to that of unlabeled
Ketoconazole, with the introduction of deuterium atoms at a suitable stage, likely in the
piperazine ring. A generalized synthetic scheme for Ketoconazole is described in the literature
and can be adapted.[16][17]

2,4-Dichlorophenacyl Bromide Ketalization with Glycerol 4 1,3-dioxolk } Mesylation - Mesylate Derivative Alkylati
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Caption: Generalized synthesis pathway for Ketoconazole-d4.

Metabolic Pathway of Ketoconazole

Understanding the metabolism of Ketoconazole is crucial for interpreting pharmacokinetic data
and for the design of drug-drug interaction studies. Ketoconazole is extensively metabolized in
the liver, primarily by cytochrome P450 enzymes, with CYP3A4 being the major contributor.
The use of a stable isotope-labeled internal standard like Ketoconazole-d4 is essential to
accurately distinguish the parent drug from its various metabolites in biological samples.[18]
[19]

Primary Metabolism

Ketoconazole

Arylacetamide deacetylase |(AADAC) CYP3A4

N-deacetyl Ketoconazole (DAK) Oxidized Metabolites (M2, M3, M4, M5)

lavin-containing monooxygenase (FMO)

Secondary Metabolism

Potentially Toxic Dialdehyde

Click to download full resolution via product page

Caption: Major metabolic pathways of Ketoconazole.

Conclusion

Ketoconazole-d4 is a high-fidelity analytical standard essential for the accurate quantification
of Ketoconazole in complex biological matrices. Its physicochemical properties, being nearly
identical to the parent compound, ensure its reliability as an internal standard in demanding
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analytical methods such as LC-MS/MS. This guide provides the foundational knowledge and
practical protocols necessary for researchers and drug development professionals to effectively
utilize Ketoconazole-d4 in their analytical workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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